Cas no 7180-85-0 (2,5-bis(butylamino)-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione)

• Product Name: 2,5-bis(butylamino)-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione
• CAS No: 7180-85-0
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 976736
• PubChem ID: 261973
• Update Time: 2025-04-19

2,5-bis(butylamino)-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(butylamino)-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione
• NSC95135
• NSC-95135
• DTXSID00294205
• 7180-85-0

• Inchi： 1S/C16H26N2O4/c1-5-7-9-17-11-13(19)16(22-4)12(18-10-8-6-2)14(20)15(11)21-3/h17-18H,5-10H2,1-4H3
• InChI Key： YRFSTFPJSJKGJY-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=C(C(C=1NCCCC)=O)OC)NCCCC)=O

Computed Properties

• Exact Mass: 310.18938
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66